Cas no 1805888-76-9 (3-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid)

• Product Name: 3-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid
• CAS No: 1805888-76-9
• MF: C₁₂H₁₀ClF₃O₅
• MW: 326.653013706207
• CID: 4939819
• Update Time: 2025-05-23

3-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H10ClF3O5/c1-5(13)9(17)7-4-6(10(18)11(19)20)2-3-8(7)21-12(14,15)16/h2-5,10,18H,1H3,(H,19,20)
• InChI Key： XDCBCMUQOUDPGD-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1=C(C=CC(C(C(=O)O)O)=C1)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 326.0168856 g/mol
• Monoisotopic Mass: 326.0168856 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 83.8
• Molecular Weight: 326.65

Additional information on 3-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid

3-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic Acid: A Comprehensive Overview

3-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid, also known by its CAS number 1805888-76-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid with a benzene ring. The addition of the 2-chloropropanoyl and trifluoromethoxy groups introduces unique chemical properties, making it a valuable molecule for research and potential applications in drug development.

The structure of 3-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid consists of a benzene ring with two substituents: a trifluoromethoxy group at the 4-position and a 2-chloropropanoyl group at the 3-position. The trifluoromethoxy group is a strong electron-withdrawing group, which can influence the electronic properties of the molecule. The 2-chloropropanoyl group, on the other hand, introduces a chlorine atom and an acyl group, which can enhance the molecule's reactivity and bioavailability.

The synthesis of this compound involves several steps, including Friedel-Crafts acylation and subsequent substitution reactions. Recent studies have focused on optimizing the synthesis process to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. These advancements have made it easier to produce this compound on a larger scale for further testing and analysis.

In terms of physical properties, 3-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid is a crystalline solid with a melting point around 150°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques have been instrumental in confirming the compound's structure and purity.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic diseases such as arthritis and neurodegenerative disorders. Additionally, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anticancer agent.

One recent breakthrough involves the use of computational chemistry to predict the binding affinity of 3-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid to various protein targets. These studies have identified key interactions that contribute to its bioactivity, providing valuable insights for further optimization. For example, molecular docking simulations have revealed that the trifluoromethoxy group plays a critical role in stabilizing interactions with target enzymes.

In conclusion, 3-(2-Chloropropanoyl)-4-(trifluoromethoxy)mandelic acid, with its unique chemical structure and promising biological properties, represents an exciting area of research in medicinal chemistry. Its potential applications span across multiple therapeutic areas, and ongoing studies continue to uncover new insights into its mechanisms of action. As research progresses, this compound holds great promise for advancing our understanding of disease mechanisms and developing innovative treatments.